Methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate
Overview
Description
“Methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate” is a chemical compound with the CAS Number: 885521-41-5 . It has a molecular weight of 273.06 and its IUPAC name is "methyl 3-bromo-4-fluoro-2H-indazole-6-carboxylate" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromine atom at the 3rd position, a fluorine atom at the 4th position, and a carboxylate group at the 6th position of the indazole ring .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthetic Chemistry Applications
Research in synthetic chemistry has explored the properties and reactions of Methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate and related compounds, contributing to the development of novel synthetic methods and compounds. For instance, studies have focused on the synthesis of 5-haloindazoles through decarboxylation of indazolium-3-carboxylates, providing valuable insights into the generation of N-heterocyclic carbenes and their applications in creating heterocyclic compounds with potential pharmaceutical applications (Schmidt et al., 2007). Another study detailed the synthesis of new 1,2,3-triazole derivatives with potential inhibitory activity against acidic corrosion of steels, showcasing the versatility of this compound in producing compounds with practical industrial applications (Negrón-Silva et al., 2013).
Biological Activity Studies
Research into the biological activities of compounds derived from this compound has led to the discovery of potential therapeutic agents. For example, derivatives have been studied for their inhibitive properties and surface morphology as inhibitors for acidic iron corrosion, indicating potential applications in protecting materials from corrosion in industrial settings (Babić-Samardžija et al., 2005).
Materials Science
The compound and its derivatives have found applications in materials science, such as in the development of novel bromodomain inhibitors for therapeutic use in cancer treatment. This highlights the compound's utility in designing molecules with specific biological activities (McKeown et al., 2014).
Analytical Chemistry
This compound has been utilized in analytical chemistry for the synthesis of various compounds, demonstrating its role in creating reagents and molecules with specific properties for analytical purposes. For example, the synthesis of highly functionalized tetrahydropyridines via phosphine-catalyzed [4 + 2] annulation represents an efficient method for creating compounds with potential applications in chemical analysis and synthesis (Zhu et al., 2003).
Safety and Hazards
“Methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate” is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust, mist, gas or vapours, and avoiding contact with skin and eyes .
Mechanism of Action
Target of Action
Methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate is a complex compound with potential biological activity. Indazole derivatives, which this compound is a part of, have been found to have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Mode of Action
Indazole derivatives have been known to interact with their targets and cause changes at the molecular level . For instance, some indazole compounds have been found to inhibit cell growth in certain neoplastic cell lines .
Biochemical Pathways
Indazole derivatives have been known to affect various biochemical pathways, leading to their diverse biological activities .
Result of Action
Some indazole compounds have been found to inhibit cell growth in certain neoplastic cell lines .
properties
IUPAC Name |
methyl 3-bromo-4-fluoro-2H-indazole-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrFN2O2/c1-15-9(14)4-2-5(11)7-6(3-4)12-13-8(7)10/h2-3H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAPZPCOUWWHNMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=NNC(=C2C(=C1)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrFN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646371 |
Source
|
| Record name | Methyl 3-bromo-4-fluoro-2H-indazole-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885521-41-5 |
Source
|
| Record name | Methyl 3-bromo-4-fluoro-1H-indazole-6-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885521-41-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-bromo-4-fluoro-2H-indazole-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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